Cas no 1892931-95-1 (2-Azetidinemethanesulfonamide)

• Product Name: 2-Azetidinemethanesulfonamide
• CAS No: 1892931-95-1
• MF: C₄H₁₀N₂O₂S
• MW: 150.199399471283
• CID: 6506265
• Update Time: 2025-06-09

2-Azetidinemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinemethanesulfonamide

• Inchi： 1S/C4H10N2O2S/c5-9(7,8)3-4-1-2-6-4/h4,6H,1-3H2,(H2,5,7,8)
• InChI Key： ZJCCDSAMZQWZHE-UHFFFAOYSA-N
• SMILES： N1CCC1CS(N)(=O)=O

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 317.0±34.0 °C(Predicted)
• pka: 10.01±0.60(Predicted)

Additional information on 2-Azetidinemethanesulfonamide

Introduction to 2-Azetidinemethanesulfonamide (CAS No. 1892931-95-1)

2-Azetidinemethanesulfonamide (CAS No. 1892931-95-1) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and structural flexibility. The chemical structure of 2-Azetidinemethanesulfonamide includes a four-membered azetidine ring attached to a sulfonamide group, making it a promising candidate for various drug development projects.

The synthesis of 2-Azetidinemethanesulfonamide has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of an azetidine derivative with a sulfonyl chloride, followed by deprotection steps to yield the final product. The high reactivity and stability of the azetidine ring make it an attractive scaffold for the design of novel pharmaceutical agents. Recent advancements in synthetic methodologies have also facilitated the scalable production of this compound, paving the way for its broader application in drug discovery.

In terms of biological activity, 2-Azetidinemethanesulfonamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for potential applications in neurological disorders and pain management.

The pharmacokinetic properties of 2-Azetidinemethanesulfonamide have also been investigated to assess its suitability as a drug candidate. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for successful drug development. In particular, its oral bioavailability and low toxicity profile make it a viable option for further clinical evaluation.

Clinical trials involving 2-Azetidinemethanesulfonamide are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have spurred interest from both academic researchers and pharmaceutical companies, leading to increased investment in its development as a potential therapeutic agent.

Beyond its direct therapeutic applications, 2-Azetidinemethanesulfonamide has also been explored as a tool compound in chemical biology research. Its ability to selectively target specific proteins and pathways makes it a valuable reagent for probing cellular mechanisms and validating drug targets. This dual role as both a therapeutic candidate and a research tool underscores its importance in advancing our understanding of complex biological systems.

In conclusion, 2-Azetidinemethanesulfonamide (CAS No. 1892931-95-1) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the discovery and delivery of novel therapeutics.